![molecular formula C13H11ClN2S2 B2543110 6-(((4-Chlorophenyl)thio)methyl)-3-methylimidazo[2,1-b]thiazole CAS No. 324540-87-6](/img/structure/B2543110.png)
6-(((4-Chlorophenyl)thio)methyl)-3-methylimidazo[2,1-b]thiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-(((4-Chlorophenyl)thio)methyl)-3-methylimidazo[2,1-b]thiazole is a useful research compound. Its molecular formula is C13H11ClN2S2 and its molecular weight is 294.82. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Applications
A notable study involves the synthesis of formazans from Mannich base of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole as antimicrobial agents. This research demonstrated the compound's ability to serve as a precursor for antimicrobial agents against pathogenic bacterial strains such as Escherichia coli and Salmonella typhi, as well as fungal strains like Aspergillus niger, Penicillium species, and Candida albicans (Sah et al., 2014).
Structural Analysis and Crystal Studies
Research on 6-(2-chlorophenyl)-3-methyl[1,2,4]triazolo[4,5-b][1,3,4]thiadiazole highlighted its characterization through spectroscopic techniques and X-ray crystal structure analysis. The study provided insights into the molecule's crystallization and the potential for further application in the development of pharmaceuticals and materials (Nanjunda-Swamy et al., 2005).
Anticancer Evaluation
Derivatives of the compound have been synthesized and evaluated for their anticancer activity, showing significant anti-proliferative activity against human cancer cell lines, including HeLa, MDA-MB-231, A549, and THP1. This highlights the compound's potential as a basis for developing new anticancer agents (Koppireddi et al., 2014).
Antileishmanial Activity
A study on novel derivatives based on 5-(5-nitrothiophene-2-yl)-1,3,4-thiadiazole demonstrated significant antileishmanial activity against the promastigote stage of Leishmania major. This suggests the compound's derivatives as promising candidates for treating leishmaniasis (Sadat-Ebrahimi et al., 2019).
Agricultural Applications
The use of related compounds in solid lipid nanoparticles and polymeric nanocapsules for the sustained release of agricultural fungicides such as carbendazim and tebuconazole highlights the compound's potential utility in enhancing agricultural productivity and fungicide delivery efficiency (Campos et al., 2015).
Mechanism of Action
Target of Action
It is known that similar compounds have been evaluated for their antitumor activity .
Mode of Action
It is known that similar compounds interact with their targets to exert their effects .
Biochemical Pathways
Similar compounds have been known to affect various biological activities .
Result of Action
Similar compounds have been known to exhibit various biological activities .
Properties
IUPAC Name |
6-[(4-chlorophenyl)sulfanylmethyl]-3-methylimidazo[2,1-b][1,3]thiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11ClN2S2/c1-9-7-18-13-15-11(6-16(9)13)8-17-12-4-2-10(14)3-5-12/h2-7H,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTVPMMWYTLEMAW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC2=NC(=CN12)CSC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11ClN2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.